Cas no 1856767-60-6 (4-(2-Methoxyethoxy)-4-methylpiperidine)

• Product Name: 4-(2-Methoxyethoxy)-4-methylpiperidine
• CAS No: 1856767-60-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6295794
• PubChem ID: 165614640
• Update Time: 2025-05-26

4-(2-Methoxyethoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1826122
• 1856767-60-6
• 4-(2-methoxyethoxy)-4-methylpiperidine
• 4-(2-Methoxyethoxy)-4-methylpiperidine

• Inchi： 1S/C9H19NO2/c1-9(12-8-7-11-2)3-5-10-6-4-9/h10H,3-8H2,1-2H3
• InChI Key： CMFCSRKIMXSBDA-UHFFFAOYSA-N
• SMILES： O(CCOC)C1(C)CCNCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-(2-Methoxyethoxy)-4-methylpiperidine

Comprehensive Overview of 4-(2-Methoxyethoxy)-4-methylpiperidine (CAS No. 1856767-60-6): Properties, Applications, and Industry Insights

4-(2-Methoxyethoxy)-4-methylpiperidine (CAS No. 1856767-60-6) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative incorporates a methoxyethoxy side chain, enhancing its solubility and reactivity, making it valuable for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in CNS-targeted therapies and catalysis.

The compound’s molecular structure (C9H19NO2) combines a methylpiperidine core with a polar ether linkage, offering balanced lipophilicity—a critical factor in optimizing drug bioavailability. Recent studies highlight its utility in designing kinase inhibitors and GPCR modulators, aligning with trends in precision medicine. Its CAS No. 1856767-60-6 is frequently searched in conjunction with terms like "synthetic routes", "SAR studies", and "scalable production", reflecting industry demand for efficient synthesis protocols.

In material science, 4-(2-Methoxyethoxy)-4-methylpiperidine serves as a precursor for ionic liquids and polymeric additives. Its ether-functionalized side chain improves compatibility with polar matrices, addressing challenges in green chemistry formulations. Analytical data (e.g., HPLC purity >98%) and spectroscopic characterization (NMR, MS) are often queried by quality control specialists, underscoring the need for standardized documentation.

From an SEO perspective, trending queries include "CAS 1856767-60-6 supplier", "4-(2-Methoxyethoxy)-4-methylpiperidine safety profile", and "piperidine derivatives in drug design". These align with broader interests in sustainable synthesis and structure-activity relationships. Regulatory-compliant handling guidelines are also emphasized, though the compound falls outside hazardous classifications.

Innovative applications extend to agrochemical intermediates and photoinitiators, where its stability under UV exposure is advantageous. Patent analyses reveal growing IP activity around N-functionalized piperidines, positioning CAS No. 1856767-60-6 as a candidate for high-value fine chemicals. Future research may explore its role in bioconjugation techniques or metal-organic frameworks (MOFs).

For laboratories, sourcing high-purity 4-(2-Methoxyethoxy)-4-methylpiperidine requires verifying COA compliance and batch-to-batch consistency—key concerns reflected in procurement-related searches. Collaborative studies with CROs further validate its utility in medicinal chemistry pipelines, particularly for neurodegenerative disease targets.